Cas no 40016-32-8 (1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one)

• Product Name: 1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one
• CAS No: 40016-32-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4650852
• Update Time: 2025-05-21

1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)methyl]-1,3-diazinan-2-one
• 1-(4-Methylbenzyl)tetrahydropyrimidin-2(1H)-one
• MLS000520933
• ChemDiv3_012962
• HMS1509N04
• HMS2452F08
• SMR000131342
• 3-(4-methylbenzyl)hexahydropyrimidin-2-one
• 1-(4-methylbenzyl)tetrahydro-2(1H)-pyrimidinone
• Q27208803
• Z2326990062
• 2(1H)-pyrimidinone, tetrahydro-1-[(4-methylphenyl)methyl]-
• 1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one

• Inchi： 1S/C12H16N2O/c1-10-3-5-11(6-4-10)9-14-8-2-7-13-12(14)15/h3-6H,2,7-9H2,1H3,(H,13,15)
• InChI Key： XAKRTOIHMJCULO-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one

1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one: A Comprehensive Overview

1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one is a compound with the CAS registry number 40016-32-8. This chemical entity belongs to the class of diazine derivatives, specifically a diazinanone, which is characterized by a six-membered ring containing two nitrogen atoms and a ketone group. The compound's structure features a methyl group attached to a phenyl ring, which is further connected to the diazinanone framework through a methylene bridge. This unique structure contributes to its diverse chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one and its analogs. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for applications in pharmaceutical research and material science.

The compound's electronic properties have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the conjugation between the aromatic ring and the diazinanone system significantly influences its electronic behavior. This insight is crucial for understanding its potential applications in optoelectronic materials and sensors.

In terms of biological activity, 1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one has shown promise as a modulator of certain cellular pathways. Preclinical studies indicate that it exhibits selective inhibition against specific enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, recent research has explored its role in modulating ion channels, which could open new avenues for treating neurological disorders.

The compound's stability under various environmental conditions has also been evaluated. Studies demonstrate that it maintains structural integrity under moderate thermal and oxidative stress, which is essential for its use in industrial applications. However, further investigations are required to assess its long-term stability and degradation pathways in different environments.

From an environmental perspective, the ecological impact of 1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one has been a topic of interest. Research indicates that it exhibits low toxicity towards aquatic organisms under standard test conditions. Nonetheless, comprehensive ecological risk assessments are necessary to ensure its safe utilization in large-scale applications.

In summary, 1-[(4-Methylphenyl)methyl]-1,3-diazinan-2-one (CAS No. 40016-32-8) is a versatile compound with potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.